Cas no 929346-08-7 (Acetic acid, 2-[4-(1-piperazinyl)phenoxy]-)

Acetic acid, 2-[4-(1-piperazinyl)phenoxy]-, is a specialized organic compound featuring a phenoxyacetic acid backbone substituted with a piperazine moiety. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The presence of the piperazine group enhances its ability to act as an intermediate in the preparation of bioactive molecules, particularly those targeting neurological or antimicrobial applications. Its dual functional groups (carboxylic acid and tertiary amine) allow for versatile derivatization, facilitating the development of tailored compounds. The product exhibits moderate solubility in polar organic solvents, ensuring compatibility with common reaction conditions. Proper handling requires standard laboratory precautions due to its potential irritant properties.
Acetic acid, 2-[4-(1-piperazinyl)phenoxy]- structure
929346-08-7 structure
Product Name:Acetic acid, 2-[4-(1-piperazinyl)phenoxy]-
CAS No:929346-08-7
MF:C12H16N2O3
MW:236.267043113708
MDL:MFCD09259378
CID:5228182
Update Time:2025-05-22

Acetic acid, 2-[4-(1-piperazinyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, 2-[4-(1-piperazinyl)phenoxy]-
    • MDL: MFCD09259378
    • Inchi: 1S/C12H16N2O3/c15-12(16)9-17-11-3-1-10(2-4-11)14-7-5-13-6-8-14/h1-4,13H,5-9H2,(H,15,16)
    • InChI Key: ZYNBUHSAMATDSK-UHFFFAOYSA-N
    • SMILES: C(O)(=O)COC1=CC=C(N2CCNCC2)C=C1

Acetic acid, 2-[4-(1-piperazinyl)phenoxy]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D783360-1g
2-[4-(1-Piperazinyl)phenoxy]acetic acid
929346-08-7 95%
1g
$585 2024-08-03
eNovation Chemicals LLC
D783360-1g
2-[4-(1-Piperazinyl)phenoxy]acetic acid
929346-08-7 95%
1g
$585 2025-02-24
eNovation Chemicals LLC
D783360-1g
2-[4-(1-Piperazinyl)phenoxy]acetic acid
929346-08-7 95%
1g
$585 2025-02-19

Additional information on Acetic acid, 2-[4-(1-piperazinyl)phenoxy]-

Recent Advances in the Study of Acetic acid, 2-[4-(1-piperazinyl)phenoxy]- (CAS: 929346-08-7) and Its Applications in Chemical Biology and Medicine

The compound Acetic acid, 2-[4-(1-piperazinyl)phenoxy]- (CAS: 929346-08-7) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activities, and potential clinical applications.

Recent studies have demonstrated that 929346-08-7 serves as a key intermediate in the synthesis of various pharmacologically active compounds. Its molecular structure, featuring both a piperazine moiety and a phenoxyacetic acid group, makes it particularly valuable for drug discovery programs targeting G protein-coupled receptors (GPCRs) and various kinase pathways. The compound's versatility has been highlighted in several 2023-2024 publications as a scaffold for developing novel therapeutic agents.

In terms of synthetic chemistry, researchers have developed improved methods for the preparation of 929346-08-7 with higher yields and purity. A 2024 study published in the Journal of Medicinal Chemistry reported an optimized three-step synthesis starting from 4-(1-piperazinyl)phenol, achieving an overall yield of 78% with excellent purity (>99%). This advancement addresses previous challenges in large-scale production and makes the compound more accessible for pharmaceutical development.

Pharmacological investigations have revealed that derivatives of Acetic acid, 2-[4-(1-piperazinyl)phenoxy]- exhibit promising activity against various disease targets. Notably, a series of compounds derived from this scaffold have shown potent and selective inhibition of phosphodiesterase 4 (PDE4), suggesting potential applications in inflammatory diseases and neurological disorders. Recent in vitro and in vivo studies demonstrate IC50 values in the low nanomolar range, with favorable pharmacokinetic profiles in animal models.

The mechanism of action for these compounds appears to involve modulation of intracellular cAMP levels through PDE4 inhibition, as evidenced by recent cellular signaling studies. Structural-activity relationship (SAR) analyses published in early 2024 have identified key modifications to the parent structure that enhance both potency and selectivity, providing valuable insights for future drug design efforts.

From a clinical perspective, several pharmaceutical companies have included 929346-08-7 derivatives in their development pipelines. One notable example is a phase I clinical trial currently underway for a novel anti-inflammatory agent derived from this chemical scaffold. Preliminary results suggest good tolerability and promising pharmacokinetic properties in human subjects, though efficacy data remain to be fully evaluated.

Safety and toxicology studies conducted in 2023 have established a favorable profile for this class of compounds, with no significant off-target effects observed at therapeutic doses. Metabolic studies indicate that the compounds are primarily cleared through hepatic pathways, with minimal renal excretion, suggesting potential advantages for patients with compromised kidney function.

Looking forward, researchers anticipate that Acetic acid, 2-[4-(1-piperazinyl)phenoxy]- and its derivatives will continue to play an important role in drug discovery. Current research directions include exploration of its applications in central nervous system disorders, given the ability of related compounds to cross the blood-brain barrier, as well as investigations into its potential as a scaffold for targeted cancer therapies.

In conclusion, the growing body of research on 929346-08-7 underscores its significance as a versatile chemical entity with multiple therapeutic applications. The recent advances in synthetic methodologies, coupled with deeper understanding of its biological activities, position this compound as a valuable tool for both academic research and pharmaceutical development in the coming years.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.